Cas no 2303497-39-2 (tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate)

• Product Name: tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate
• CAS No: 2303497-39-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5656173
• PubChem ID: 165889036
• Update Time: 2025-06-09

tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2303497-39-2
• tert-butyl 2-azabicyclo[3.2.0]heptane-1-carboxylate
• EN300-27731534
• tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)11-6-4-8(11)5-7-12-11/h8,12H,4-7H2,1-3H3
• InChI Key： ZKNZDVMYIXJHGD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCC1CCN2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate

Professional Introduction to Tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate (CAS No: 2303497-39-2)

Tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate, a compound with the CAS number 2303497-39-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic azapeptides, which have garnered considerable attention due to their unique structural properties and potential therapeutic applications.

The molecular structure of tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate features a tert-butyl group attached to an azabicycloheptane core, which contributes to its distinct physicochemical properties. The presence of the azabicyclo moiety enhances the compound's stability and bioavailability, making it an attractive candidate for further development in drug design.

In recent years, there has been a growing interest in bicyclic azapeptides as scaffolds for the development of novel therapeutic agents. These compounds exhibit a high degree of structural rigidity, which can be exploited to optimize binding interactions with biological targets. For instance, studies have shown that the rigid structure of bicyclic azapeptides can improve receptor binding affinity and selectivity, making them promising candidates for treating various diseases.

One of the most compelling aspects of tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, these inhibitors can modulate signaling pathways that are aberrantly activated in disease states.

Recent research has demonstrated that bicyclic azapeptides can serve as effective kinase inhibitors due to their ability to mimic natural substrates and bind to the active sites of kinases with high affinity. The tert-butyl group in tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate further enhances its binding properties by providing steric hindrance that optimizes interactions with the target kinase.

The synthesis of tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include cyclization reactions to form the azabicycloheptane core, followed by functional group modifications to introduce the tert-butyl carboxylate moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological profile of tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits potent inhibitory activity against various kinases, including those involved in cancer cell proliferation and survival. Additionally, it demonstrates good solubility and metabolic stability, which are critical factors for drug development.

In clinical settings, the potential applications of tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate are being explored in several therapeutic areas. Its ability to selectively target kinases makes it a promising candidate for treating solid tumors and hematological malignancies. Furthermore, its structural features suggest potential utility in addressing other diseases characterized by abnormal kinase activity.

The development of novel drug candidates like tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate relies on interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating insights from structural biology, computational modeling, and pharmacokinetic studies, researchers can optimize the compound's properties for therapeutic use.

The future prospects for tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate are promising, with ongoing research focused on improving its efficacy and safety profile through structure-based drug design approaches. Advances in synthetic methodologies and biocatalysis may also facilitate the production of this compound at scale for clinical applications.

In conclusion, tert-butyl 2-azabicyclo3.2.0heptane-1-carboxylate (CAS No: 2303497-39-2) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and potent biological activity make it a valuable scaffold for developing novel kinase inhibitors and other therapeutic agents.